Cas no 36720-92-0 (2-(naphthalen-1-ylmethyl)-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indol-2-ium-8-ol;chloride)

2-(naphthalen-1-ylmethyl)-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indol-2-ium-8-ol;chloride structure
36720-92-0 structure
Product name:2-(naphthalen-1-ylmethyl)-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indol-2-ium-8-ol;chloride
CAS No:36720-92-0
MF:C28H25NOP+
MW:422.478
CID:921572
PubChem ID:24194164

2-(naphthalen-1-ylmethyl)-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indol-2-ium-8-ol;chloride Chemical and Physical Properties

Names and Identifiers

    • 2-(naphthalen-1-ylmethyl)-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indol-2-ium-8-ol,chloride
    • 2-(naphthalen-1-ylmethyl)-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indol-2-ium-8-ol
    • 8-hydroxy-2-naphthalen-1-ylmethyl-2-phenyl-2,3,4,5-tetrahydro-1H-phosphinino[4,3-b]indolium, chloride
    • chloride
    • NSC164952
    • NSC-164952
    • DTXSID30638456
    • 36720-92-0
    • 8-Hydroxy-2-[(naphthalen-1-yl)methyl]-2-phenyl-2,3,4,5-tetrahydro-1H-phosphinino[4,3-b]indol-2-ium chloride
    • 2-(naphthalen-1-ylmethyl)-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indol-2-ium-8-ol;chloride
    • Inchi: InChI=1S/C28H24NOP.ClH/c30-22-13-14-27-25(17-22)26-19-31(16-15-28(26)29-27,23-10-2-1-3-11-23)18-21-9-6-8-20-7-4-5-12-24(20)21;/h1-14,17,29H,15-16,18-19H2;1H
    • InChI Key: NSWFCCNDQFKFBU-UHFFFAOYSA-N
    • SMILES: C1C[P+](CC2=C1NC3=C2C=C(C=C3)O)(CC4=CC=CC5=CC=CC=C54)C6=CC=CC=C6.[Cl-]

Computed Properties

  • Exact Mass: 422.16755
  • Monoisotopic Mass: 457.1362291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 3
  • Complexity: 620
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36Ų

Experimental Properties

  • PSA: 36.02
  • LogP: 3.63010

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